3,3-Dimethylacrylic acid 3,3-Dimethylacrylic acid Beta, beta-Dimethyl acrylic acid, also known as 3-methylcrotonic acid or beta, beta-dimethacrylate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. Beta, beta-Dimethyl acrylic acid exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Beta, beta-Dimethyl acrylic acid has been primarily detected in urine. Within the cell, Beta, beta-dimethyl acrylic acid is primarily located in the cytoplasm and adiposome. Beta, beta-Dimethyl acrylic acid participates in a number of enzymatic reactions. In particular, Beta, beta-dimethyl acrylic acid can be biosynthesized from 2-butenoic acid. Beta, beta-Dimethyl acrylic acid is also a parent compound for other transformation products, including but not limited to, 3-methylbut-2-enal, 4-senecioyloxymethyl-6, 7-dimethoxycoumarin, and cystodytin D. Beta, beta-Dimethyl acrylic acid has an alcohol, dairy, and green taste.
3-methylbut-2-enoic acid is a methyl-branched fatty acid that is but-2-enoic acid bearing a methyl substituent at position 3. It has a role as a plant metabolite. It is a monounsaturated fatty acid, a short-chain fatty acid, a methyl-branched fatty acid and an alpha,beta-unsaturated monocarboxylic acid. It derives from a 2-butenoic acid.
Brand Name: Vulcanchem
CAS No.: 541-47-9
VCID: VC0377074
InChI: InChI=1S/C5H8O2/c1-4(2)3-5(6)7/h3H,1-2H3,(H,6,7)
SMILES: CC(=CC(=O)O)C
Molecular Formula: C5H8O2
Molecular Weight: 100.12g/mol

3,3-Dimethylacrylic acid

CAS No.: 541-47-9

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VCID: VC0377074

Molecular Formula: C5H8O2

Molecular Weight: 100.12g/mol

3,3-Dimethylacrylic acid - 541-47-9

CAS No. 541-47-9
Product Name 3,3-Dimethylacrylic acid
Molecular Formula C5H8O2
Molecular Weight 100.12g/mol
IUPAC Name 3-methylbut-2-enoic acid
Standard InChI InChI=1S/C5H8O2/c1-4(2)3-5(6)7/h3H,1-2H3,(H,6,7)
Standard InChIKey YYPNJNDODFVZLE-UHFFFAOYSA-N
SMILES CC(=CC(=O)O)C
Canonical SMILES CC(=CC(=O)O)C
Appearance Solid
Boiling Point 197.0 °C
Melting Point 69.5 °C
Mp 70 °
65°C
Physical Description Solid
Solid; green, phenolic, dairy aroma
Description Beta, beta-Dimethyl acrylic acid, also known as 3-methylcrotonic acid or beta, beta-dimethacrylate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. Beta, beta-Dimethyl acrylic acid exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Beta, beta-Dimethyl acrylic acid has been primarily detected in urine. Within the cell, Beta, beta-dimethyl acrylic acid is primarily located in the cytoplasm and adiposome. Beta, beta-Dimethyl acrylic acid participates in a number of enzymatic reactions. In particular, Beta, beta-dimethyl acrylic acid can be biosynthesized from 2-butenoic acid. Beta, beta-Dimethyl acrylic acid is also a parent compound for other transformation products, including but not limited to, 3-methylbut-2-enal, 4-senecioyloxymethyl-6, 7-dimethoxycoumarin, and cystodytin D. Beta, beta-Dimethyl acrylic acid has an alcohol, dairy, and green taste.
3-methylbut-2-enoic acid is a methyl-branched fatty acid that is but-2-enoic acid bearing a methyl substituent at position 3. It has a role as a plant metabolite. It is a monounsaturated fatty acid, a short-chain fatty acid, a methyl-branched fatty acid and an alpha,beta-unsaturated monocarboxylic acid. It derives from a 2-butenoic acid.
Solubility 10 mg/mL
Soluble in most organic solvents
soluble (in ethanol)
Synonyms eta,beta-dimethylacrylic acid
beta-methylcrotonic acid
senecioic acid
PubChem Compound 10931
Last Modified Nov 11 2021
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